Cas no 391868-13-6 (3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea)

• Product Name: 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea
• CAS No: 391868-13-6
• MF: C₁₄H₉ClN₄O₃S
• MW: 348.764260053635
• CID: 6616142
• PubChem ID: 4134388
• Update Time: 2025-05-21

3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)urea
• AKOS002046139
• 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea
• 391868-13-6
• CHEMBL545919
• F0466-0378
• TCMDC-123703
• 1-(6-chlorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)urea

• Inchi： 1S/C14H9ClN4O3S/c15-8-1-6-11-12(7-8)23-14(17-11)18-13(20)16-9-2-4-10(5-3-9)19(21)22/h1-7H,(H2,16,17,18,20)
• InChI Key： VNZCQFALQYFMRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(NC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)=N2

Computed Properties

• Exact Mass: 348.0083890g/mol
• Monoisotopic Mass: 348.0083890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 128Ų

Additional information on 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea

Professional Introduction to 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea (CAS No. 391868-13-6)

3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea, identified by its CAS number 391868-13-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzothiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea incorporates a benzothiazole core substituted with a chloro group at the 6-position and an urea moiety linked to a 4-nitrophenyl group. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

In recent years, benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. The presence of the chloro group in the benzothiazole ring enhances the compound's ability to interact with biological targets, thereby modulating various cellular processes. The nitrophenyl group further contributes to its pharmacological activity by influencing electron distribution and reactivity.

Current research in medicinal chemistry has highlighted the importance of optimizing the structure-activity relationships (SAR) of benzothiazole derivatives. The compound 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea has been investigated for its potential in inhibiting specific enzymes and receptors involved in diseases such as cancer and inflammation. Studies have demonstrated that modifications in the substituents can significantly alter its biological efficacy and selectivity.

One of the most compelling aspects of 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea is its ability to act as a modulator of transcription factors and signaling pathways. For instance, research has shown that this compound can interfere with the activity of nuclear factor kappa B (NF-κB), a key regulator of inflammation. By inhibiting NF-κB, it may offer therapeutic benefits in conditions characterized by excessive inflammatory responses.

The urea moiety in the molecule plays a crucial role in its interactions with biological targets. Urea-based compounds are known for their ability to form hydrogen bonds, which enhances their binding affinity to proteins and enzymes. This property makes 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea a promising candidate for developing targeted therapies.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical studies as an anticancer agent. Research indicates that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. The chloro-substituted benzothiazole ring is believed to contribute to this effect by enhancing the compound's ability to penetrate cell membranes and reach intracellular targets.

The 4-nitrophenyl group in the molecule also contributes to its pharmacological profile by influencing its electronic properties. The nitro group can participate in redox reactions, which may be relevant for its biological activity. This feature makes 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea an interesting candidate for further exploration in redox-based therapies.

Emerging evidence suggests that this compound may also have applications in neuroprotective therapies. Studies have indicated that it can protect neurons from oxidative stress and excitotoxicity, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea to cross the blood-brain barrier makes it a particularly attractive candidate for central nervous system (CNS) disorders.

The synthesis of 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the complex molecular framework.

The pharmacokinetic properties of this compound are also under investigation. Studies aim to understand how it is metabolized and excreted by the body, as well as its potential for drug-drug interactions. These insights are crucial for determining appropriate dosing regimens and ensuring safety in clinical applications.

In conclusion, 3-(6-chloro-1,3-benzothiazol-2-yl)-1-(4-nitrophenyl)urea (CAS No. 391868-13-6) represents a promising therapeutic agent with diverse biological activities. Its unique structural features make it a valuable scaffold for drug discovery, with potential applications in treating cancer, inflammation, neurodegenerative diseases, and other conditions. Continued research into its mechanism of action and pharmacokinetic properties will further elucidate its therapeutic potential and guide future clinical development.